Cas no 182417-65-8 ( )
structure
Product Name:
CAS No:182417-65-8
MF:C6H7IN2O
MW:250.037053346634
CID:867820
Update Time:2026-04-29
Chemical and Physical Properties
Names and Identifiers
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- ethyl 2-(6-chloro-1,3-benzothiazol-2-yl)acetate
- ETHYL 2-(6-CHLOROBENZO[D]THIAZOL-2-YL)ACETATE
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- Inchi： InChI=1S/C11H10ClNO2S/c1-2-15-11(14)6-10-13-8-4-3-7(12)5-9(8)16-10/h3-5H,2,6H2,1H3
- InChI Key： RTIODJFHBVZTQI-UHFFFAOYSA-N
- SMILES： CCOC(=O)CC1=NC2=C(C=C(C=C2)Cl)S1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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